Cas no 1805774-54-2 (Ethyl 5-bromo-2-hydrazinylbenzoate)

Ethyl 5-bromo-2-hydrazinylbenzoate is a brominated aromatic ester featuring a reactive hydrazine functional group, making it a versatile intermediate in organic synthesis. Its key advantages include its utility in the preparation of heterocyclic compounds, particularly indazoles and other nitrogen-containing scaffolds, due to the hydrazinyl moiety. The presence of the electron-withdrawing bromo substituent enhances its reactivity in electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions. The ethyl ester group offers additional flexibility for further derivatization, such as hydrolysis or transesterification. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex molecular architectures with precision. Proper handling is advised due to the hydrazine functionality's potential reactivity.
Ethyl 5-bromo-2-hydrazinylbenzoate structure
1805774-54-2 structure
Product Name:Ethyl 5-bromo-2-hydrazinylbenzoate
CAS No:1805774-54-2
MF:C9H11BrN2O2
MW:259.099841356277
CID:4977983
Update Time:2025-10-21

Ethyl 5-bromo-2-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromo-2-hydrazinylbenzoate
    • Inchi: 1S/C9H11BrN2O2/c1-2-14-9(13)7-5-6(10)3-4-8(7)12-11/h3-5,12H,2,11H2,1H3
    • InChI Key: CWUCWHNMFNFDCC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C(=O)OCC)C=1)NN

Computed Properties

  • Exact Mass: 258.00039 g/mol
  • Monoisotopic Mass: 258.00039 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.4
  • Molecular Weight: 259.10

Ethyl 5-bromo-2-hydrazinylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013015520-250mg
Ethyl 5-bromo-2-hydrazinylbenzoate
1805774-54-2 97%
250mg
470.40 USD 2021-06-25
Alichem
A013015520-500mg
Ethyl 5-bromo-2-hydrazinylbenzoate
1805774-54-2 97%
500mg
782.40 USD 2021-06-25
Alichem
A013015520-1g
Ethyl 5-bromo-2-hydrazinylbenzoate
1805774-54-2 97%
1g
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Ethyl 5-bromo-2-hydrazinylbenzoate Related Literature

Additional information on Ethyl 5-bromo-2-hydrazinylbenzoate

Ethyl 5-Bromo-2-Hydrazinylbenzoate: A Comprehensive Overview

Ethyl 5-bromo-2-hydrazinylbenzoate, with the CAS number 1805774-54-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoate ester group substituted with a bromine atom at the 5-position and a hydrazine group at the 2-position, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of Ethyl 5-bromo-2-hydrazinylbenzoate in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the preparation of heterocyclic compounds, which are crucial in medicinal chemistry. The presence of the hydrazine group allows for various condensation reactions, enabling the formation of complex molecular architectures that can exhibit promising biological activities.

One of the key areas where Ethyl 5-bromo-2-hydrazinylbenzoate has shown potential is in the development of anti-cancer agents. Scientists have investigated its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can selectively target oncogenic pathways, offering a new avenue for cancer therapy.

In addition to its pharmacological applications, Ethyl 5-bromo-2-hydrazinylbenzoate has also been studied for its role in material science. The compound's ability to form stable coordination complexes has led to its use in the synthesis of metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies, underscoring the compound's versatility across multiple disciplines.

The synthesis of Ethyl 5-bromo-2-hydrazinylbenzoate involves a multi-step process that typically begins with the bromination of a suitable aromatic precursor. The subsequent introduction of the hydrazine group is achieved through nucleophilic substitution reactions, followed by esterification to yield the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental standpoint, researchers have also examined the degradation pathways of Ethyl 5-bromo-2-hydrazinylbenzoate. Studies indicate that under certain conditions, such as UV light exposure or microbial action, the compound undergoes hydrolysis to form less complex molecules. Understanding these degradation mechanisms is crucial for assessing the compound's environmental impact and ensuring its safe use in industrial and pharmaceutical settings.

In conclusion, Ethyl 5-bromo-2-hydrazinylbenzoate (CAS No. 1805774-54-2) is a multifaceted compound with applications spanning medicinal chemistry, material science, and environmental studies. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with diverse functionalities. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific domains.

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